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Compound of Interest

Compound Name: Dimethyl terephthalate-d4

Cat. No.: B1340465

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for Dimethyl
terephthalate-d4 (CAS No. 74079-01-9), a deuterated isotopologue of Dimethyl terephthalate.
The information is compiled from various Safety Data Sheets (SDS) to ensure a thorough
understanding of its properties and associated hazards.

Section 1: Chemical and Physical Properties

Dimethyl terephthalate-d4 is the 2,3,5,6-tetradeuteriobenzene-1,4-dicarboxylate form of
dimethyl terephthalate.[1] The following table summarizes its key chemical and physical
properties.
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Property Value Reference

dimethyl 2,3,5,6-
Chemical Name tetradeuteriobenzene-1,4- [1]

dicarboxylate

Dimethyl terephthalate-2,3,5,6-

Synonyms 44 [2]
CAS Number 74079-01-9 [11[2]
Molecular Formula C10H6D404 [1]
Molecular Weight 198.21 g/mol [1]
Appearance White Solid [3114]
Melting Point 139-141 °C [1]

Section 2: Hazard Identification and Classification

According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), this
chemical is considered hazardous.[2]

 Signal Word: Warning[2]
e Hazard Statements:

o Causes skin irritation.[2]

o Causes serious eye irritation.[2]

o May cause respiratory irritation.[2]
GHS Pictograms:

While some sources indicate no pictogram is available, the classification suggests the following
would be appropriate:

Caption: Exclamation mark for skin/eye irritation.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.guidechem.com/msds/74079-01-9.html
https://www.fishersci.com/store/msds?partNumber=AAH51104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/74079-01-9.html
https://www.fishersci.com/store/msds?partNumber=AAH51104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/74079-01-9.html
https://www.guidechem.com/msds/74079-01-9.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13220~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:33:37~~Dimethyl%20terephthalate~~
https://www.fishersci.com/store/msds?partNumber=AC180580250&productDescription=DIMETHYL+TEREPHTHALATE+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/msds/74079-01-9.html
https://www.fishersci.com/store/msds?partNumber=AAH51104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH51104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH51104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH51104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH51104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Section 3: Toxicological Information

Limited toxicological data is available for the deuterated form. The information for the non-
deuterated Dimethyl terephthalate (CAS 120-61-6) is often used as a reference.

Metric Value Species Reference
Oral LD50 >3200 mg/kg Rat [5]
Dermal LD50 >5 gm/kg Guinea pig [5]
Eye Irritation 500 mg/24H Mild Rabbit [5]

Potential Health Effects:

e Inhalation: May cause respiratory tract irritation.[5]

o Skin Contact: May cause skin irritation.[2][5]

o Eye Contact: Causes serious eye irritation.[2]

» Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[5]

e Chronic Effects: Animal studies on the non-deuterated form have shown some adverse
reproductive effects.[5]

Section 4: Handling, Storage, and Personal
Protection

Proper handling and storage are crucial to minimize exposure and risk.

Experimental Workflow for Safe Handling:

e

Continer | Store in a cool, dry, well-ventilated area. - Saf
, dry, g .

Keep container tightly closed. Handle in a well-ventilated area or fume hood. e
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Caption: Recommended workflow for safe handling of Dimethyl terephthalate-d4.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[2][5]
o Skin Protection: Wear protective gloves and a lab coat.[2][5]

e Respiratory Protection: Use only in a well-ventilated area. If dust is generated, a NIOSH-
approved respirator may be necessary.[2]

Section 5: First-Aid and Emergency Procedures

In case of exposure, follow these first-aid measures and seek medical attention.

Exposure Route First-Aid Measures Reference

Move the person to fresh air. If
Inhalation not breathing, give artificial [1112]

respiration.

Wash off with soap and plenty
Skin Contact of water for at least 15 [1112]
minutes.

Rinse thoroughly with plenty of
Eye Contact water for at least 15 minutes, [1][2]

also under the eyelids.

Do NOT induce vomiting.
) Never give anything by mouth
Ingestion _ [1]
to an unconscious person.

Rinse mouth with water.

Fire-Fighting Measures:
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

» Specific Hazards: No specific hazards arising from the chemical are reported.[1]

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]
Section 6: Accidental Release Measures

Experimental Protocol for Spill Cleanup:

o Evacuate and Ventilate: Ensure the area is well-ventilated and unnecessary personnel are
evacuated.

o Personal Protection: Wear appropriate personal protective equipment (PPE) as outlined in
Section 4.

e Containment: Avoid dust formation.[1]
e Cleanup:

o For small spills, sweep up the material and place it into a suitable, labeled disposal
container.

o Avoid generating dust during cleanup.
o Decontamination: Clean the spill area thoroughly.
» Disposal: Dispose of the waste material in accordance with all applicable regulations.[2]

Logical Relationship for Spill Response:
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nitial Action

Assess the situation
(size, location)

;

Evacuate non-essential personnel

i

Don appropriate PPE

:

Prevent further spread
Avoid dust generation

;

Sweep or vacuum up material

i

Place in a sealed container for disposal

;

Report the incident

Click to download full resolution via product page

Caption: Logical steps for responding to a Dimethyl terephthalate-d4 spill.
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This guide is intended for informational purposes for trained professionals. Always refer to the
most current Safety Data Sheet from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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